Cas no 868944-79-0 (3-Pyridinecarbonitrile, 4-(2-fluorophenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 4-(2-fluorophenyl)-
• CAS No: 868944-79-0
• MF: C₁₂H₇FN₂
• MW: 198.19578576088
• CID: 1857795
• Update Time: 2025-01-10

3-Pyridinecarbonitrile, 4-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-(2-fluorophenyl)-

• Inchi： 1S/C12H7FN2/c13-12-4-2-1-3-11(12)10-5-6-15-8-9(10)7-14/h1-6,8H
• InChI Key： KUFFHNITFYCGLU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2=CC=CC=C2F)=C1C#N

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 102-103 °C(Solv: heptane (142-82-5); ethyl acetate (141-78-6))
• Boiling Point: 338.6±32.0 °C(Predicted)
• pka: 0.92±0.19(Predicted)